ethyl 1-{2-[4-(4-methoxyphenyl)-6-oxo-1,6-dihydropyrimidin-1-yl]acetyl}piperidine-4-carboxylate

• IUPAC Name: ethyl 1-[2-[4-(4-methoxyphenyl)-6-oxopyrimidin-1-yl]acetyl]piperidine-4-carboxylate
• InChI: InChI=1S/C21H25N3O5/c1-3-29-21(27)16-8-10-23(11-9-16)20(26)13-24-14-22-18(12-19(24)25)15-4-6-17(28-2)7-5-15/h4-7,12,14,16H,3,8-11,13H2,1-2H3
• InChI Key: XBZNEATXYSXHRW-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1CCN(CC1)C(=O)CN2C=NC(=CC2=O)C3=CC=C(C=C3)OC
• Molecular Formula: C21H25N3O5
• Molecular Weight: 399.4 g/mol

Description

“Ethyl 1-{2-[4-(4-methoxyphenyl)-6-oxo-1,6-dihydropyrimidin-1-yl]acetyl}piperidine-4-carboxylate” is a complex organic compound. It is a derivative of heterocyclic compounds, which are widely used in organic synthesis. These compounds often serve as precursors in reactions leading to the construction of heterocycles.

Synthesis Analysis

The synthesis of such compounds often involves the use of cyanoacetohydrazides as precursors in reactions leading to the construction of heterocycles. This substrate can act as an ambident nucleophile, that is, as both an N- and C-nucleophile. Upon treatment of cyanoacetic acid hydrazide with various reactants, attack can take place at five possible sites.

Molecular Structure Analysis

The molecular structure of similar compounds has been confirmed by FTIR, 1H and 13C NMR spectroscopy. Unambiguous evidence for the structure of the synthesized product is obtained from the single crystal X-ray analysis.

Chemical Reactions Analysis

The chemical reactivity of such compounds is often influenced by the presence of multiple functional groups. For instance, cyanoacetic acid hydrazide can act as an ambident nucleophile, that is, as both an N- and C-nucleophile. This allows it to participate in a variety of reactions, leading to the synthesis of a wide variety of heterocyclic compounds.

Physical And Chemical Properties Analysis

The physical and chemical properties of such compounds can vary widely. For instance, the dihydropyrimidine ring in similar compounds adopts a screw-boat conformation.

Future Directions

The future directions in the study of such compounds could involve further exploration of their synthesis, characterization, and potential applications. For instance, the application of cyanoacetohydrazides in heterocyclic synthesis via different types of reaction, including cyclocondensation and cyclization, could be further explored. Additionally, the potential biological activities of these compounds could be investigated further.